Cas no 2227908-60-1 ((1R)-2-amino-1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylethan-1-ol)

• Product Name: (1R)-2-amino-1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylethan-1-ol
• CAS No: 2227908-60-1
• MF: C₇H₁₁F₂N₃O
• MW: 191.17854809761
• CID: 5938928
• PubChem ID: 165702161
• Update Time: 2025-06-08

(1R)-2-amino-1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylethan-1-ol
• EN300-1973600
• (1R)-2-amino-1-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]ethan-1-ol
• 2227908-60-1

• Inchi： 1S/C7H11F2N3O/c1-12-3-4(5(13)2-10)6(11-12)7(8)9/h3,5,7,13H,2,10H2,1H3/t5-/m0/s1
• InChI Key： FFJWPYVZYWAZCL-YFKPBYRVSA-N
• SMILES： FC(C1C(=CN(C)N=1)[C@H](CN)O)F

Computed Properties

• Exact Mass: 191.08701831g/mol
• Monoisotopic Mass: 191.08701831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 64.1Ų

Additional information on (1R)-2-amino-1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylethan-1-ol

Compound CAS No. 2227908-60-1: (1R)-2-amino-1-(3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl)ethan-1-ol

The compound with CAS number 2227908-60-1, known as (1R)-2-amino-1-(3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl)ethan-1-ol, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of this compound is characterized by a pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The presence of a difluoromethyl group at position 3 of the pyrazole ring introduces unique electronic properties, enhancing the molecule's stability and bioactivity. Additionally, the ethanamine moiety attached to the pyrazole ring contributes to the compound's ability to interact with biological targets, such as enzymes or receptors, making it a valuable lead compound in drug discovery.

Recent research has focused on the synthesis and optimization of this compound. Scientists have employed advanced synthetic methodologies, including enantioselective synthesis, to produce the (1R) enantiomer with high purity and yield. These methods leverage the principles of asymmetric catalysis and stereochemistry to ensure the correct configuration at the chiral center, which is critical for achieving desired pharmacokinetic properties.

In terms of biological activity, this compound has shown promise in inhibiting key enzymes involved in various disease pathways. For instance, studies have demonstrated its potential as an inhibitor of certain kinases, which are often overexpressed in cancer cells. This suggests that the compound could be developed into an anticancer agent with high specificity and efficacy. Furthermore, its ability to modulate other cellular pathways makes it a candidate for treating neurodegenerative diseases or inflammatory conditions.

The pharmacokinetic profile of this compound has also been extensively studied. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its solubility in physiological fluids and stability under physiological conditions are advantageous for drug delivery. However, ongoing studies are exploring ways to further optimize its bioavailability through chemical modifications or formulation strategies.

From an environmental perspective, the compound's impact on ecosystems has been evaluated to ensure its safe use and disposal. Studies suggest that it degrades under specific environmental conditions without posing significant risks to aquatic life or soil health. These findings are crucial for compliance with regulatory standards and sustainable practices in pharmaceutical development.

In conclusion, CAS No. 2227908-60-1 represents a cutting-edge molecule with immense potential in the pharmaceutical industry. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a promising candidate for developing innovative therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to the advancement of personalized medicine and targeted therapies.